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Technical Support Center: Coal Tar Pitch
Processing
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

coal tar pitch. The information is presented in a question-and-answer format to directly address

common issues encountered during laboratory experiments.

Frequently Asked Questions (FAQs) and
Troubleshooting Guides
Softening Point Determination
Question: My softening point results are inconsistent and not reproducible. What are the

common causes?

Answer: Inconsistent softening point measurements can stem from several factors. Firstly,

ensure your sample is homogeneous before testing. Inadequate mixing of the bulk sample can

lead to variations. Secondly, the heating rate during the test is critical; a rate that is too fast or

fluctuates will lead to erroneous results. For the Ring and Ball method, a uniform heating rate

of 5 ± 0.5 °C per minute is recommended.[1][2] Thirdly, check the calibration of your

thermometer or temperature probe.[3] Finally, ensure the sample is properly prepared and

placed in the testing apparatus without air bubbles.[1]
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Question: The observed softening point is significantly higher or lower than the expected value

for my grade of pitch. What could be the issue?

Answer: An unexpectedly high or low softening point can indicate a few issues. Contamination

of the pitch with other materials can alter its thermal properties. For instance, the presence of

certain inorganic metallic elements like iron and zinc can influence the thermal behavior of the

pitch.[4] It's also possible the pitch was subjected to unintended heat treatment during storage

or handling, which can increase the softening point. Conversely, the absorption of low-boiling

point oils can lower the softening point. Always verify the specifications of your pitch grade and

ensure proper storage conditions.

Question: What are some key precautions to take during the softening point test?

Answer: To ensure accurate results, several precautions are necessary. Always use distilled

water as the heating medium, unless the expected softening point is above 80°C, in which case

glycerin should be used.[2] The apparatus should be free from vibrations during the test.[1][2] It

is also crucial that the thermometer bulb is positioned at the same level as the rings containing

the sample.[1][2]

Quinoline Insoluble (QI) Content Analysis
Question: The filtration process during the quinoline insoluble (QI) test is extremely slow. What

can I do to speed it up?

Answer: A slow filtration rate is a common issue in QI determination. This can be caused by

very fine QI particles clogging the filter medium. Ensure that you are using the correct grade of

filter aid as specified in the standard method (e.g., Celite Filter Aid).[5] Using an insufficient

amount of filter aid can also lead to slow filtration. The ASTM D4746 method, which utilizes

pressure filtration, is designed to be faster than older methods.[6][7][8][9][10] If the problem

persists, it might indicate an unusually high content of very fine primary QI in your sample.

Question: My quinoline insoluble (QI) results are higher than the specification for my pitch.

What does this signify?

Answer: A high QI content can indicate several things about your coal tar pitch. It may be a

characteristic of the parent coal tar, influenced by the coking conditions and raw materials

used in its production.[11] High QI can affect the performance of the pitch as a binder, so it's a
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critical quality parameter.[12] Ensure your sample is representative and that the test was

performed correctly, including thorough washing of the insoluble material to remove all soluble

components.

Question: What are the safety precautions for handling quinoline?

Answer: Quinoline is a hazardous chemical. Fumes should be handled in a well-ventilated

fume hood to avoid inhalation.[5] Prolonged skin contact should be avoided, so appropriate

chemical-resistant gloves are necessary.[5] Always consult the Safety Data Sheet (SDS) for

quinoline before use to be fully aware of its hazards and handling requirements.

Volatile Matter Determination
Question: My volatile matter results seem inaccurate. What are the critical factors in this test?

Answer: The determination of volatile matter is an empirical test, meaning that strict adherence

to the standard procedure (e.g., ASTM D3175) is crucial for accurate and reproducible results.

[13][14] The heating rate and the final temperature (typically 950°C) are critical parameters.[15]

[16] Any deviation can lead to significant errors. The presence of moisture in the sample can

also affect the results, so proper drying of the sample before analysis is essential.[15][16]

Question: Can the type of equipment used affect the volatile matter results?

Answer: Yes, different equipment can yield different results. For instance, results from a vertical

furnace (as in ASTM D3175) can differ from those obtained using a thermogravimetric analyzer

(TGA).[15] These differences can be due to variations in heating rates and the environment

around the sample. When comparing data, it is important to know which standard method was

used.[17]

Quantitative Data Summary
The following tables provide typical specifications for different grades of coal tar pitch. These

values can be used as a reference for experimental results.

Table 1: Typical Properties of Binder Grade Coal Tar Pitch
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Property Aluminum Grade Graphite Grade

Softening Point (Mettler, °C) 108 - 111 105 - 111

Quinoline Insoluble (QI) (%) 7 - 12 10 - 16

Toluene Insoluble (TI) (%) 28 - 37 26 - 30

Coking Value (%) 55 min 54 min

Ash Content (%) 0.25 max 0.3 max

Sulfur Content (%) 0.5 max 0.5 max

Data sourced from Epsilon Carbon.[18]

Table 2: Typical Properties of Impregnating Grade Coal Tar Pitch

Property Specification

Softening Point (Mettler, °C) 95 max

Quinoline Insoluble (QI) (%) 3.0 max

Toluene Insoluble (TI) (%) 20.0 max

Coking Value (%) 40 min

Ash Content (%) 0.20 max

Density (g/ml) 1.26 min

Data sourced from Epsilon Carbon.[19]

Table 3: Example Specification for a High Softening Point Pitch
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Property Specification

Softening Point (Mettler, °C) 110 - 115

Quinoline Insoluble (QI) (%) 8 - 12

Toluene Insoluble (TI) (%) 27 - 34

Coking Value (%) 55 min

Ash Content (%) 0.3 max

Volatile Matter (%) 45 - 52

Data sourced from Jinghao.[20]

Experimental Protocols
Determination of Softening Point (Mettler Method -
ASTM D3104)
Objective: To determine the softening point of coal tar pitch, defined as the temperature at

which the pitch flows a specified distance under controlled heating.[21][22][23]

Apparatus:

Mettler Dropping Point instrument or equivalent

Sample cups

Furnace

Digital thermometer

Procedure:

Sample Preparation: Melt the pitch sample at a temperature no more than 50°C above its

expected softening point. Stir gently to ensure homogeneity and avoid air bubbles.[22]
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Filling the Sample Cup: Slightly overfill the sample cup, which is resting on a flat plate. Allow

the pitch to cool and solidify. Trim the excess material from the top of the cup with a heated

spatula.[22]

Instrument Setup: Place the sample cup in the cartridge assembly of the instrument.

Measurement: Insert the cartridge into the preheated furnace. Start the automatic heating

cycle at a programmed rate (e.g., 2.0°C/min).[22]

Data Recording: The instrument will automatically detect the temperature at which the pitch

has flowed the specified distance and display the softening point.[22][24]

Determination of Quinoline Insoluble (QI) Content
(Pressure Filtration - ASTM D4746)
Objective: To determine the amount of matter in coal tar pitch that is insoluble in quinoline.[6]

[7][8][9][10]

Apparatus:

Pressure filtration vessel

Filtering crucible

Beakers

Drying oven

Analytical balance

Reagents:

Refined Quinoline

Toluene

Acetone
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Filter aid (e.g., Celite)

Procedure:

Sample Preparation: Weigh a representative sample of the pitch into a beaker. The sample

mass should be chosen to yield between 75 and 150 mg of QI.[5]

Digestion: Add a specified amount of hot quinoline to the beaker containing the sample and

digest at a controlled temperature (e.g., 75°C) for a set period.

Filtration: Filter the hot mixture through a pre-weighed filtering crucible containing a filter aid

using a pressure filtration apparatus.

Washing: Wash the insoluble material in the crucible with fresh, hot quinoline until the filtrate

is clear. Follow with a wash of cold acetone to remove the quinoline.[5]

Drying and Weighing: Dry the crucible and its contents in an oven at a specified temperature

until a constant weight is achieved. Cool in a desiccator and weigh.

Calculation: The QI content is calculated as the percentage of the mass of the dried insoluble

material relative to the initial sample mass.

Determination of Volatile Matter (ASTM D3175)
Objective: To determine the percentage of gaseous products (excluding moisture) released

from a coal tar pitch sample under specific heating conditions.[13][14][16][25]

Apparatus:

Vertical electric furnace with a temperature controller

Crucibles with close-fitting lids

Analytical balance

Procedure:
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Sample Preparation: Pulverize the pitch sample to a specified particle size (e.g., -60 mesh).

[16]

Heating: Weigh approximately 1 gram of the prepared sample into a pre-weighed crucible.

Devolatilization: Place the crucible with the lid on into a furnace preheated to 950°C for

exactly 7 minutes.[15][16]

Cooling and Weighing: Remove the crucible from the furnace and cool it in a desiccator.

Once cooled, weigh the crucible and its contents.

Calculation: The loss in mass, after correcting for moisture content, represents the volatile

matter. It is expressed as a percentage of the original sample mass.
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Caption: General troubleshooting workflow for experimental issues.
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Caption: Key factors influencing the softening point of coal tar pitch.
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Caption: Experimental workflow for the Quinoline Insoluble (QI) test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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